Cas no 838877-56-8 (1H-Benzimidazole-7-carboxylic acid,2-ethoxy-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-,[3-[(nitrooxy)methyl]phenyl]methyl ester)

• Product Name: 1H-Benzimidazole-7-carboxylic acid,2-ethoxy-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-,[3-[(nitrooxy)methyl]phenyl]methyl ester
• CAS No: 838877-56-8
• MF: C₃₂H₂₇N₇O₆
• MW: 605.600086450577
• CID: 1815017
• Update Time: 2024-11-27

1H-Benzimidazole-7-carboxylic acid,2-ethoxy-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-,[3-[(nitrooxy)methyl]phenyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-carboxylic acid,2-ethoxy-1-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-,[3-[(nitrooxy)methyl]phenyl]methyl ester
• 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-, [3-[(nitrooxy)methyl]phenyl]methyl ester

• Inchi： 1S/C32H27N7O6/c1-2-43-32-33-28-12-6-11-27(31(40)44-19-22-7-5-8-23(17-22)20-45-39(41)42)29(28)38(32)18-21-13-15-24(16-14-21)25-9-3-4-10-26(25)30-34-36-37-35-30/h3-17H,2,18-20H2,1H3,(H,34,35,36,37)
• InChI Key： IAJQOISNCAEIRG-UHFFFAOYSA-N
• SMILES： C1(OCC)N(CC2=CC=C(C3=CC=CC=C3C3=NNN=N3)C=C2)C2=C(C(OCC3=CC=CC(CO[N+]([O-])=O)=C3)=O)C=CC=C2N=1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 841.2±75.0 °C(Predicted)
• pka: 4.16±0.10(Predicted)